Cas no 325988-80-5 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide
• CAS No: 325988-80-5
• MF: C₁₈H₁₂F₂N₂O₂S
• MW: 358.361889839172
• CID: 6386612
• PubChem ID: 2056025
• Update Time: 2025-10-05

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide
• N-(5-acetyl-4-phenylthiazol-2-yl)-2,6-difluorobenzamide
• Benzamide, N-(5-acetyl-4-phenyl-2-thiazolyl)-2,6-difluoro-
• SMR000353568
• Z29273220
• ZINC02485179
• 325988-80-5
• CHEMBL1550436
• AKOS001032340
• starbld0008796
• SR-01000424288-1
• HMS2591O09
• SR-01000424288
• MLS001017256
• F0301-0062

• Inchi： 1S/C18H12F2N2O2S/c1-10(23)16-15(11-6-3-2-4-7-11)21-18(25-16)22-17(24)14-12(19)8-5-9-13(14)20/h2-9H,1H3,(H,21,22,24)
• InChI Key： CEDUMYBBSNDONK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C(=CC=CC=2F)F)=O)=NC(=C1C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.05875513g/mol
• Monoisotopic Mass: 358.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• pka: 6.55±0.50(Predicted)

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide (CAS No. 325988-80-5): A Comprehensive Overview

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide (CAS No. 325988-80-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and benzamide moieties, exhibits promising properties for various applications, particularly in drug discovery and development. Its molecular structure, which includes an acetyl group and difluorobenzamide substituents, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide is partly due to its potential role in addressing contemporary health challenges. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors implicated in diseases such as cancer, inflammation, and metabolic disorders. The compound's thiazole ring is particularly noteworthy, as this heterocyclic structure is commonly found in many FDA-approved drugs, underscoring its pharmacological relevance.

From a synthetic chemistry perspective, CAS No. 325988-80-5 serves as a versatile building block. Its difluorobenzamide component enhances its stability and bioavailability, making it an attractive candidate for further chemical modifications. Recent studies have highlighted its utility in creating novel small-molecule inhibitors, which are crucial in the development of targeted therapies. This aligns with the current trend in precision medicine, where there is a high demand for compounds that can selectively modulate biological pathways.

The market for N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide is expanding, driven by the increasing investment in pharmaceutical R&D. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers. Its availability in high purity grades ensures its suitability for rigorous experimental protocols, further enhancing its appeal.

In addition to its pharmaceutical applications, CAS No. 325988-80-5 is also being investigated for its potential in agrochemicals. The thiazole and benzamide functionalities are known to confer bioactive properties, which could be harnessed to develop new crop protection agents. This dual applicability in both human health and agriculture positions the compound as a multifaceted tool in modern chemistry.

For researchers seeking detailed information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide, it is essential to consider its physicochemical properties. The compound typically appears as a white to off-white crystalline powder, with a defined melting point and solubility profile. These characteristics are critical for determining its handling and storage requirements, ensuring optimal performance in laboratory settings.

The synthesis of CAS No. 325988-80-5 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the thiazole ring and subsequent acylation to introduce the acetyl group. Advanced techniques such as HPLC and NMR spectroscopy are employed to confirm the compound's purity and structural integrity, meeting the stringent standards required for research and development.

As the scientific community continues to explore the potential of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide, its role in innovation becomes increasingly evident. Whether in drug discovery, agrochemical development, or material science, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and efficacy make it a standout candidate for future breakthroughs.

In summary, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2,6-difluorobenzamide (CAS No. 325988-80-5) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its broad applicability, ensure its continued relevance in diverse fields. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in chemistry and beyond.